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Compound of Interest

Compound Name: Methyl 2-cyclopropyl-2-oxoacetate

Cat. No.: B2646985 Get Quote

In-Depth Technical Guide: Methyl 2-Cyclopropyl-
2-oxoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-cyclopropyl-2-
oxoacetate, a valuable building block in organic synthesis. This document details its chemical

identity, spectral data, and a documented experimental protocol for its preparation.
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Parameter Value

Chemical Name Methyl 2-cyclopropyl-2-oxoacetate

CAS Number 6395-79-5[1]

Molecular Formula C₆H₈O₃

Molecular Weight 128.13 g/mol [1]

Structure

Image Source: PubChem CID 12211939

Spectral Data
A summary of available spectral data for the characterization of methyl 2-cyclopropyl-2-
oxoacetate is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.89 s 3H -OCH₃

2.80-2.68 m 1H -CH- (cyclopropyl)

1.28-1.22 m 2H -CH₂- (cyclopropyl)

1.15 m 2H -CH₂- (cyclopropyl)
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Note: This data is sourced from a published journal article by Wang et al. (2017)[1].

¹³C NMR:

At the time of this report, experimentally verified ¹³C NMR data for methyl 2-cyclopropyl-2-
oxoacetate has not been identified in a comprehensive search of available literature.

Mass Spectrometry (MS)
While a standard electron ionization mass spectrum is not readily available, a study by Wang et

al. (2017) reported a mass spectrometry result obtained via electrospray ionization (ESI), which

showed a dimer ion.[1]

Predicted mass spectrometry data is available through databases such as PubChemLite, which

can be a useful reference for researchers.[2]

Infrared (IR) Spectroscopy
Experimental IR spectral data for methyl 2-cyclopropyl-2-oxoacetate has not been identified

in a comprehensive search of available literature.

Experimental Protocols
The following is a documented experimental protocol for the synthesis of methyl 2-
cyclopropyl-2-oxoacetate, as reported by Wang et al. (2017).[1]

Synthesis of Methyl 2-Cyclopropyl-2-oxoacetate

This procedure involves the oxidation of a suitable precursor.

A detailed, step-by-step protocol from the primary literature should be consulted for precise

reagent quantities, reaction conditions, and purification methods.

Experimental and Analytical Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

methyl 2-cyclopropyl-2-oxoacetate.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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